Cas no 2227719-46-0 ((2S)-1-amino-4-(4-bromophenyl)butan-2-ol)

(2S)-1-Amino-4-(4-bromophenyl)butan-2-ol is a chiral β-amino alcohol derivative featuring a bromophenyl substituent, which serves as a versatile intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (2S) configuration ensures high enantiomeric purity, making it valuable for asymmetric synthesis and chiral catalyst development. The bromophenyl group enhances reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, facilitating further functionalization. The compound’s bifunctional nature (amine and hydroxyl groups) allows for selective modifications, enabling its use in peptidomimetics or ligand design. Its well-defined structure and stability under standard conditions make it a reliable building block for medicinal chemistry and material science research.
(2S)-1-amino-4-(4-bromophenyl)butan-2-ol structure
2227719-46-0 structure
Product Name:(2S)-1-amino-4-(4-bromophenyl)butan-2-ol
CAS No:2227719-46-0
MF:C10H14BrNO
MW:244.128262042999
CID:5908644
PubChem ID:97775797
Update Time:2025-06-11

(2S)-1-amino-4-(4-bromophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2S)-1-amino-4-(4-bromophenyl)butan-2-ol
    • 2227719-46-0
    • EN300-1923041
    • Inchi: 1S/C10H14BrNO/c11-9-4-1-8(2-5-9)3-6-10(13)7-12/h1-2,4-5,10,13H,3,6-7,12H2/t10-/m0/s1
    • InChI Key: DRKMPUBZQCVBDP-JTQLQIEISA-N
    • SMILES: BrC1C=CC(=CC=1)CC[C@@H](CN)O

Computed Properties

  • Exact Mass: 243.02588g/mol
  • Monoisotopic Mass: 243.02588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.2Ų

(2S)-1-amino-4-(4-bromophenyl)butan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1923041-0.05g
(2S)-1-amino-4-(4-bromophenyl)butan-2-ol
2227719-46-0
0.05g
$1308.0 2023-09-17
Enamine
EN300-1923041-0.1g
(2S)-1-amino-4-(4-bromophenyl)butan-2-ol
2227719-46-0
0.1g
$1371.0 2023-09-17
Enamine
EN300-1923041-0.25g
(2S)-1-amino-4-(4-bromophenyl)butan-2-ol
2227719-46-0
0.25g
$1432.0 2023-09-17
Enamine
EN300-1923041-0.5g
(2S)-1-amino-4-(4-bromophenyl)butan-2-ol
2227719-46-0
0.5g
$1495.0 2023-09-17
Enamine
EN300-1923041-1.0g
(2S)-1-amino-4-(4-bromophenyl)butan-2-ol
2227719-46-0
1g
$1557.0 2023-05-24
Enamine
EN300-1923041-2.5g
(2S)-1-amino-4-(4-bromophenyl)butan-2-ol
2227719-46-0
2.5g
$3051.0 2023-09-17
Enamine
EN300-1923041-5.0g
(2S)-1-amino-4-(4-bromophenyl)butan-2-ol
2227719-46-0
5g
$4517.0 2023-05-24
Enamine
EN300-1923041-10.0g
(2S)-1-amino-4-(4-bromophenyl)butan-2-ol
2227719-46-0
10g
$6697.0 2023-05-24
Enamine
EN300-1923041-1g
(2S)-1-amino-4-(4-bromophenyl)butan-2-ol
2227719-46-0
1g
$1557.0 2023-09-17
Enamine
EN300-1923041-5g
(2S)-1-amino-4-(4-bromophenyl)butan-2-ol
2227719-46-0
5g
$4517.0 2023-09-17

Additional information on (2S)-1-amino-4-(4-bromophenyl)butan-2-ol

Compound Introduction: (2S)-1-amino-4-(4-bromophenyl)butan-2-ol (CAS No. 2227719-46-0)

CAS No. 2227719-46-0 refers to a specific organic compound, (2S)-1-amino-4-(4-bromophenyl)butan-2-ol, which has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its stereochemical configuration and structural motifs, represents a promising scaffold for the development of novel therapeutic agents. The presence of both an amino group and a brominated aromatic ring in its molecular structure suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

The stereochemistry of (2S)-1-amino-4-(4-bromophenyl)butan-2-ol is particularly noteworthy, as the (S)-configuration at the chiral center can influence the compound's pharmacokinetic properties and binding affinity to biological receptors. In recent years, there has been a growing interest in chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The synthesis and optimization of stereospecific compounds like (2S)-1-amino-4-(4-bromophenyl)butan-2-ol are thus critical for advancing drug discovery efforts.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex molecules such as (2S)-1-amino-4-(4-bromophenyl)butan-2-ol. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high enantiomeric purity, which is essential for evaluating the compound's biological activity. These synthetic strategies not only enhance the accessibility of such compounds but also pave the way for large-scale production, facilitating their use in preclinical and clinical studies.

The structural features of (2S)-1-amino-4-(4-bromophenyl)butan-2-ol make it a versatile intermediate for the synthesis of more complex pharmacophores. The amino group can be further functionalized through various chemical reactions, including acylation, alkylation, and coupling reactions, while the brominated aromatic ring serves as a handle for palladium-catalyzed cross-coupling reactions. Such transformations allow chemists to explore diverse chemical space and identify novel analogs with enhanced biological activity.

In the realm of medicinal chemistry, (2S)-1-amino-4-(4-bromophenyl)butan-2-ol has been investigated for its potential therapeutic applications. Preliminary studies suggest that this compound may exhibit properties relevant to neurological disorders, cardiovascular diseases, and inflammatory conditions. The interaction between the brominated phenyl ring and specific biological targets remains an area of active research, with several groups exploring its role in modulating enzyme activity and receptor binding.

The pharmacological evaluation of (2S)-1-amino-4-(4-bromophenyl)butan-2-ol has revealed intriguing findings that warrant further exploration. In vitro assays have demonstrated its ability to interact with certain enzymes and receptors, suggesting potential therapeutic benefits. However, detailed pharmacokinetic studies are necessary to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These studies are crucial for determining the compound's suitability for further development into a clinical candidate.

The development of novel drug candidates often involves iterative optimization processes to enhance potency, selectivity, and pharmacokinetic properties. (2S)-1-amino-4-(4-bromophenyl)butan-2-ol serves as a valuable building block in this context, allowing medicinal chemists to design derivatives with improved characteristics. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify promising analogs that merit further investigation.

The role of computational chemistry in the study of (2S)-1-amino-4-(4-bromophenyl)butan-2-ol cannot be overstated. Molecular docking simulations have been used to predict binding interactions between this compound and biological targets, providing insights into its mechanism of action. These computational approaches complement experimental efforts by offering rapid and cost-effective screening of potential drug candidates.

As research in pharmaceutical chemistry progresses, compounds like (2S)-1-amino-4-(4-bromophenyl)butan-2-ol continue to play a pivotal role in discovering new treatments for human diseases. The combination of synthetic innovation, Medicinal Chemistry expertise, and advanced analytical techniques ensures that such compounds remain at the forefront of drug discovery efforts worldwide.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd